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Compound of Interest

Compound Name: (3S,6S)-3,6-Octanediol

Cat. No.: B140827 Get Quote

(3S,6S)-3,6-Octanediol is a chiral diol recognized for its role as a versatile building block in

advanced organic synthesis. Its specific stereochemistry makes it a valuable precursor for the

enantioselective synthesis of complex molecules, including pharmaceuticals and

agrochemicals.[1] This technical guide provides a comprehensive overview of the available

data on the solubility and stability of (3S,6S)-3,6-Octanediol, intended for researchers,

scientists, and professionals in drug development.

Core Properties of (3S,6S)-3,6-Octanediol
(3S,6S)-3,6-Octanediol, with the chemical formula C₈H₁₈O₂, is a diol featuring an eight-carbon

chain with hydroxyl groups at the 3 and 6 positions, both having the (S)-configuration.[2] This

structure contributes to its key physical and chemical properties.
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Property Value Source

CAS Number 136705-66-3 [1][2][3][4][5]

Molecular Formula C₈H₁₈O₂ [2][4][5]

Molecular Weight 146.23 g/mol [1][2][4][5]

Appearance
White or off-white crystalline

powder
[6]

Melting Point 49 - 53 °C [6]

Purity ≥99% [5]

Optical Purity (ee) ≥99.7% [5]

Solubility Profile
Detailed quantitative solubility data for (3S,6S)-3,6-Octanediol in various solvents is not

extensively documented in publicly available literature. However, based on its chemical

structure and information from chemical suppliers, a qualitative understanding of its solubility

can be established.

The presence of two hydroxyl groups in its structure imparts hydrophilic characteristics, making

it soluble in water.[2] While a specific value for its water solubility is not published, for a

structurally similar C8 diol, Octane-1,2-diol, a water solubility of 7.5 g/L at 20°C has been

reported. This value can serve as an approximate reference point.

Compound Solvent Solubility Temperature Source

Octane-1,2-diol Water 7.5 g/L 20 °C

For organic solvents, diols are generally soluble in polar organic solvents such as ethanol and

DMSO. The use of co-solvents like DMSO is a common strategy to enhance the solubility of

diols in aqueous solutions for in-vitro assays.[7]
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Experimental Protocol for Solubility Determination
(Shake-Flask Method)
The following is a generalized protocol for determining the thermodynamic solubility of a

compound like (3S,6S)-3,6-Octanediol, based on the widely used shake-flask method.

Objective: To determine the equilibrium solubility of (3S,6S)-3,6-Octanediol in a given solvent

at a specific temperature.

Materials:

(3S,6S)-3,6-Octanediol

Solvent of interest (e.g., water, ethanol, phosphate-buffered saline)

Thermostatically controlled shaker or incubator

Vials with screw caps

Analytical balance

Filtration device (e.g., 0.22 µm syringe filter)

Analytical instrument for quantification (e.g., HPLC-UV, GC-FID)

Procedure:

Add an excess amount of (3S,6S)-3,6-Octanediol to a vial containing a known volume of the

solvent.

Seal the vial and place it in a shaker set to a constant temperature (e.g., 25°C or 37°C).

Agitate the mixture for a sufficient period to ensure equilibrium is reached (typically 24-72

hours).

After equilibration, allow the suspension to settle.

Carefully withdraw a sample of the supernatant and filter it to remove any undissolved solid.
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Dilute the filtered solution as necessary and analyze the concentration of the dissolved

compound using a validated analytical method.

The determined concentration represents the solubility of the compound in that solvent at the

specified temperature.

Workflow for Solubility Determination

Add excess (3S,6S)-3,6-Octanediol to solvent

Equilibrate at constant temperature with agitation

Allow suspension to settle

Filter supernatant to remove undissolved solid

Analyze concentration of dissolved compound

Determine solubility

Click to download full resolution via product page

Workflow for the experimental determination of solubility.
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Stability Profile
The stability of (3S,6S)-3,6-Octanediol is a critical factor for its storage and handling. While

specific degradation kinetics are not publicly available, supplier recommendations and the

general chemistry of diols provide guidance on its stability.

It is recommended to store (3S,6S)-3,6-Octanediol at 2° to 8°C under an inert atmosphere

(e.g., nitrogen or argon).[3] This suggests potential sensitivity to higher temperatures and

oxidation. Diols are generally susceptible to oxidation, which can convert the secondary

hydroxyl groups into ketones.[1] In the case of (3S,6S)-3,6-Octanediol, oxidation could lead to

the formation of the corresponding keto-alcohols or the diketone, 3,6-octanedione.[1] The

compound is expected to be stable under neutral pH conditions but may be susceptible to

degradation under strongly acidic or basic conditions, especially at elevated temperatures.

Experimental Protocol for Stability Assessment
A general protocol for assessing the stability of (3S,6S)-3,6-Octanediol in a specific

formulation or solvent system is outlined below.

Objective: To evaluate the chemical stability of (3S,6S)-3,6-Octanediol under defined

conditions over time.

Materials:

(3S,6S)-3,6-Octanediol solution/formulation

Stability chambers or incubators set to desired temperature and humidity conditions (e.g.,

25°C/60% RH, 40°C/75% RH)

Light-protective containers (if photostability is being assessed)

Analytical instrument for quantification of the parent compound and potential degradants

(e.g., HPLC-UV, LC-MS)

Procedure:

Prepare solutions or formulations of (3S,6S)-3,6-Octanediol at a known concentration.
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Aliquot the samples into appropriate vials and seal them.

Place the vials in stability chambers under the desired storage conditions.

At predetermined time points (e.g., 0, 1, 3, 6 months), withdraw samples.

Analyze the samples to determine the concentration of (3S,6S)-3,6-Octanediol remaining.

If possible, identify and quantify any degradation products to understand the degradation

pathway.

The stability is typically reported as the percentage of the initial concentration remaining at

each time point.

Workflow for Stability Assessment

Prepare solution of (3S,6S)-3,6-Octanediol

Store samples under defined conditions
(temperature, humidity, light)

Withdraw samples at specified time points

Analyze for parent compound and degradants

Evaluate stability profile
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Workflow for the experimental assessment of stability.

Conclusion
(3S,6S)-3,6-Octanediol is a valuable chiral building block in organic synthesis. While detailed

quantitative data on its solubility and stability are not readily available in the public domain, its

chemical structure suggests it is soluble in water and polar organic solvents. Stability is

maintained under recommended storage conditions (refrigerated, inert atmosphere), with

potential degradation through oxidation. The provided experimental protocols offer a framework

for researchers to determine the specific solubility and stability parameters of (3S,6S)-3,6-
Octanediol in their own systems, which is crucial for its effective application in research and

development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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